Cas no 889944-55-2 (6-Nitro-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one)

• Product Name: 6-Nitro-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
• CAS No: 889944-55-2
• MF: C₁₂H₁₄N₄O₃
• MW: 262.264562129974
• CID: 1027675
• PubChem ID: 29948911
• Update Time: 2025-04-20

6-Nitro-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
• 6-Nitro-1-(4-piperidinyl)-1,3-dihydro-2H-benzimidazol-2-one
• 1,3-Dihydro-6-nitro-1-(4-piperidinyl)-2H-benzimidazol-2-one
• 889944-55-2
• 6-nitro-1-(piperidin-4-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• DTXSID701190275
• 6-NITRO-1-PIPERIDIN-4-YL-1,3-DIHYDRO-BENZOIMIDAZOL-2-ONE

• MDL： MFCD07776777
• Inchi： 1S/C12H14N4O3/c17-12-14-10-2-1-9(16(18)19)7-11(10)15(12)8-3-5-13-6-4-8/h1-2,7-8,13H,3-6H2,(H,14,17)
• InChI Key： SGCYJJFYPWDRIZ-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(=CC=2N1C1CCNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.10659032g/mol
• Monoisotopic Mass: 262.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.2Ų